4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde
Overview
Description
“4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde” is likely a compound in the phenol family, given its structural components . It contains a benzaldehyde group, which is a type of aromatic aldehyde, a benzyloxy group, a hydroxy group, and a methoxy group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it might be synthesized through a condensation reaction of the appropriate benzaldehyde and phenol derivatives .Molecular Structure Analysis
The molecular structure of this compound would likely include a benzene ring core, with the benzyloxy, hydroxy, and methoxy groups attached at the 4th, 3rd, and 5th positions respectively . The benzaldehyde group would also be attached to the benzene ring .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, including oxidation, reduction, and various substitution reactions . The specific reactions would depend on the reaction conditions and the reagents used.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. It would likely be a solid at room temperature, given its aromatic nature . Its solubility would depend on the specific solvent used .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde involves the conversion of 4-hydroxy-3-methoxybenzaldehyde to the target compound through a series of reactions.", "Starting Materials": [ "4-hydroxy-3-methoxybenzaldehyde", "Benzyl bromide", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Step 1: Protection of the phenolic hydroxyl group of 4-hydroxy-3-methoxybenzaldehyde with benzyl bromide in the presence of sodium hydroxide to form 4-(benzyloxy)-3-methoxybenzaldehyde.", "Step 2: Reduction of the aldehyde group of 4-(benzyloxy)-3-methoxybenzaldehyde with sodium borohydride in methanol to form 4-(benzyloxy)-3-hydroxy-5-methoxybenzyl alcohol.", "Step 3: Oxidation of 4-(benzyloxy)-3-hydroxy-5-methoxybenzyl alcohol with pyridinium chlorochromate (PCC) to form 4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde.", "Step 4: Deprotection of the benzyl group of 4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde with acetic anhydride in the presence of pyridine to form the target compound, 4-(benzyloxy)-3-hydroxy-5-methoxybenzaldehyde." ] } | |
CAS RN |
1529796-54-0 |
Molecular Formula |
C15H14O4 |
Molecular Weight |
258.3 |
Purity |
95 |
Origin of Product |
United States |
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